2-[(5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-N,N-diphenylacetamide

• IUPAC Name: 2-[(5-ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]-N,N-diphenylacetamide
• InChI: InChI=1S/C25H21N5OS/c1-2-29-21-16-10-9-15-20(21)23-24(29)26-25(28-27-23)32-17-22(31)30(18-11-5-3-6-12-18)19-13-7-4-8-14-19/h3-16H,2,17H2,1H3
• InChI Key: OMHSOLAWNNNGMY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=C1N=C(N=N3)SCC(=O)N(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C25H21N5OS
• Molecular Weight: 439.5 g/mol

Description

2-[(5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-N,N-diphenylacetamide, also known as ET-DPA, is a chemical compound that has been widely studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 2-[(5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-N,N-diphenylacetamide is not fully understood, but it is believed to involve the formation of a complex with metal ions, leading to changes in the fluorescence properties of the compound. This makes it a useful tool for the detection of metal ions in biological systems.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo, making it a promising candidate for use in biological systems. It has also been found to have a high binding affinity for certain metal ions, such as zinc and copper, which are important for a variety of biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-N,N-diphenylacetamide is its high sensitivity and selectivity for metal ions, making it a useful tool for the detection of these ions in biological systems. However, its use is limited by its relatively low quantum yield and its sensitivity to environmental factors such as pH and temperature.

Future Directions

There are many potential future directions for research on 2-[(5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-N,N-diphenylacetamide. One area of focus could be on improving the quantum yield and stability of the compound, in order to increase its usefulness as a fluorescent probe. Another area of research could be on exploring the potential anticancer properties of this compound, and investigating its mechanism of action in more detail. Overall, this compound is a promising compound with many potential applications in scientific research.

Synthesis Methods

2-[(5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-N,N-diphenylacetamide can be synthesized using a multi-step reaction process that involves the reaction of 5-ethyl-5H-[1,2,4]triazino[5,6-b]indole with thionyl chloride, followed by the reaction with N,N-diphenylacetamide. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-[(5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]-N,N-diphenylacetamide has been extensively studied for its potential use in scientific research. It has been found to have a wide range of applications, including as a fluorescent probe for the detection of metal ions, as a photosensitizer for photodynamic therapy, and as a potential anticancer agent.